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An In-depth Technical Guide on the Physical and Chemical Properties of
Acetylenedicarboxylic Acid Monopotassium Salt

Introduction

Acetylenedicarboxylic acid monopotassium salt, also known as potassium hydrogen
acetylenedicarboxylate, is a significant organic compound widely utilized in synthetic chemistry.
Its chemical formula is represented as KHC4O4 or C4aHKOa.[1] This salt serves as a crucial
starting material for the synthesis of various derivatives of acetylenedicarboxylic acid, most
notably dimethyl acetylenedicarboxylate, a vital laboratory reagent.[1][2] Its rigid, linear
structure and the presence of functional carboxyl groups also make it a subject of interest in
the field of crystallography and coordination chemistry, where it can form unique crystal
structures with strong hydrogen bonds.[1] This guide provides a comprehensive overview of its
physical and chemical properties, experimental protocols, and applications, tailored for
researchers and professionals in chemical and pharmaceutical sciences.

Chemical Identity and Structure

The compound is the monopotassium salt of but-2-ynedioic acid. The anion, hydrogen
acetylenedicarboxylate (HC40a47™), consists of a linear carbon backbone with a central triple
bond, flanked by two carboxylate groups, one of which is protonated.[1]

Table 1. General Properties of Acetylenedicarboxylic Acid Monopotassium Salt
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Property Value Reference

Potassium 3-carboxyprop-2-
IUPAC Name [3]
ynoate

Monopotassium
acetylenedicarboxylate,

Other Names Potassium hydrogen [1][3]
acetylenedicarboxylate, mono-

Potassium 2-butynedioate

CAS Number 928-04-1 [4]
Molecular Formula C4HKOa4 [3114]
Linear Formula HOOCC=CCOOK

Molecular Weight 152.15 g/mol [31I5114]
EC Number 213-169-2

Beilstein/fREAXYS 3571639

Physical Properties

Acetylenedicarboxylic acid monopotassium salt is a white to off-white crystalline solid.[3][5]
Its physical characteristics are critical for its handling, storage, and application in various
chemical reactions.

Table 2: Physical Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Property Value Reference

White to almost white powder
Appearance _ _ [31[5]
or crystalline solid

Melting Point 133 °C (decomposes) [3]
- Slightly soluble in water (at 20
Solubility [3]
OC)
Storage Temperature -20°C [3]
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Chemical Properties
Stability and Reactivity

The salt is generally stable under standard conditions but exhibits incompatibility with bases,
reducing agents, and oxidizing agents.[3] The parent compound, acetylenedicarboxylic acid,
and its salts are known to undergo decarboxylation in agueous solutions, a process that is
accelerated by increased temperature.[6] The monoprotonated anion has been noted to
decarboxylate faster than the neutral acid or the dianion.[6]

The crystal structure of the anhydrous salt is notable. While the carboxylate groups are planar,
they are twisted by about 60° relative to each other.[1] In its crystalline form, the hydrogen
acetylenedicarboxylate anions are linked into linear chains by exceptionally short and strong
hydrogen bonds.[1]

Acidity of the Parent Acid

The behavior of the monopotassium salt is best understood in the context of its parent diacid,
acetylenedicarboxylic acid. The acid is a medium-to-strong acid with two dissociation constants
in water at 25 °C.[6]

Table 3: Dissociation Constants of Acetylenedicarboxylic Acid

Dissociation Constant Value Reference
pKa1 0.656 [6]
pKaz 2.336 [6]

This acidic nature dictates the conditions under which the monopotassium salt is stable and
how it will react in various solvent systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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